1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole

• IUPAC Name: 1-methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C14H17N3S/c1-17-14(15-10-16-17)9-18-13-8-4-6-11-5-2-3-7-12(11)13/h2-3,5,7,10,13H,4,6,8-9H2,1H3
• InChI Key: OZNKJVFFOBUJDZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)CSC2CCCC3=CC=CC=C23
• Molecular Formula: C14H17N3S
• Molecular Weight: 259.37 g/mol

Description

1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole is not fully understood. However, it is believed to act by inhibiting various enzymes such as cytochrome P450 and topoisomerase II. It has also been shown to interact with DNA, leading to DNA damage and apoptosis.
Biochemical and Physiological Effects:
1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole has been shown to have various biochemical and physiological effects. In medicine, it has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and cross the blood-brain barrier. In agriculture, it has been shown to have herbicidal and insecticidal properties. In material science, it has been shown to have potential use as a building block for the synthesis of novel materials.

Advantages and Limitations for Lab Experiments

One major advantage of 1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole is its potential use in various fields of science such as medicine, agriculture, and material science. However, one major limitation is the lack of understanding of its mechanism of action, which hinders its potential applications.

Future Directions

There are several future directions for the study of 1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole. In medicine, further studies are needed to understand its mechanism of action and potential use as a drug delivery system. In agriculture, further studies are needed to understand its potential use as a herbicide and insecticide. In material science, further studies are needed to explore its potential use as a building block for the synthesis of novel materials. Additionally, further studies are needed to understand its potential toxicity and environmental impact.
In conclusion, 1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of science. Further studies are needed to fully understand its mechanism of action, potential applications, and environmental impact.

Synthesis Methods

The synthesis of 1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole involves the reaction of 1-methyl-1,2,4-triazole-5-thiol with 1,2,3,4-tetrahydronaphthalene in the presence of a catalyst such as sodium hydride. The reaction takes place under reflux conditions in an appropriate solvent such as dimethylformamide. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-Methyl-5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanylmethyl)-1,2,4-triazole has been extensively studied for its potential applications in various fields of science. In medicine, it has been shown to exhibit antitumor, antifungal, and antibacterial activities. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, it has been shown to have herbicidal and insecticidal properties. In material science, it has been studied for its potential use as a building block for the synthesis of novel materials.